Cas no 895640-19-4 (3-(4-bromobenzenesulfonyl)-N-(2-phenylethyl)-1,2,3triazolo1,5-aquinazolin-5-amine)
895640-19-4 structure
Product Name:3-(4-bromobenzenesulfonyl)-N-(2-phenylethyl)-1,2,3triazolo1,5-aquinazolin-5-amine
CAS No:895640-19-4
MF:C23H18BrN5O2S
MW:508.390322208405
CID:5818694
PubChem ID:18560421
Update Time:2025-07-13
3-(4-bromobenzenesulfonyl)-N-(2-phenylethyl)-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-bromophenyl)sulfonyl-N-(2-phenylethyl)triazolo[1,5-a]quinazolin-5-amine
- [1,2,3]Triazolo[1,5-a]quinazolin-5-amine, 3-[(4-bromophenyl)sulfonyl]-N-(2-phenylethyl)-
- 895640-19-4
- 3-((4-bromophenyl)sulfonyl)-N-phenethyl-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
- F1609-0737
- AKOS001863710
- 3-(4-BROMOBENZENESULFONYL)-N-(2-PHENYLETHYL)-[1,2,3]TRIAZOLO[1,5-A]QUINAZOLIN-5-AMINE
- 3-(4-bromobenzenesulfonyl)-N-(2-phenylethyl)-1,2,3triazolo1,5-aquinazolin-5-amine
-
- Inchi: 1S/C23H18BrN5O2S/c24-17-10-12-18(13-11-17)32(30,31)23-22-26-21(25-15-14-16-6-2-1-3-7-16)19-8-4-5-9-20(19)29(22)28-27-23/h1-13H,14-15H2,(H,25,26)
- InChI Key: AFEOZHSPNRKXBS-UHFFFAOYSA-N
- SMILES: N12N=NC(S(C3=CC=C(Br)C=C3)(=O)=O)=C1N=C(NCCC1=CC=CC=C1)C1=C2C=CC=C1
Computed Properties
- Exact Mass: 507.03646g/mol
- Monoisotopic Mass: 507.03646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 720
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 97.6Ų
Experimental Properties
- Density: 1.57±0.1 g/cm3(Predicted)
- pka: -1.01±0.40(Predicted)
3-(4-bromobenzenesulfonyl)-N-(2-phenylethyl)-1,2,3triazolo1,5-aquinazolin-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1609-0737-2μmol |
3-(4-bromobenzenesulfonyl)-N-(2-phenylethyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine |
895640-19-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1609-0737-5μmol |
3-(4-bromobenzenesulfonyl)-N-(2-phenylethyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine |
895640-19-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1609-0737-10μmol |
3-(4-bromobenzenesulfonyl)-N-(2-phenylethyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine |
895640-19-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1609-0737-1mg |
3-(4-bromobenzenesulfonyl)-N-(2-phenylethyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine |
895640-19-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1609-0737-2mg |
3-(4-bromobenzenesulfonyl)-N-(2-phenylethyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine |
895640-19-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1609-0737-3mg |
3-(4-bromobenzenesulfonyl)-N-(2-phenylethyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine |
895640-19-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1609-0737-4mg |
3-(4-bromobenzenesulfonyl)-N-(2-phenylethyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine |
895640-19-4 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1609-0737-5mg |
3-(4-bromobenzenesulfonyl)-N-(2-phenylethyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine |
895640-19-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1609-0737-10mg |
3-(4-bromobenzenesulfonyl)-N-(2-phenylethyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine |
895640-19-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1609-0737-15mg |
3-(4-bromobenzenesulfonyl)-N-(2-phenylethyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine |
895640-19-4 | 90%+ | 15mg |
$89.0 | 2023-05-17 |
3-(4-bromobenzenesulfonyl)-N-(2-phenylethyl)-1,2,3triazolo1,5-aquinazolin-5-amine Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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